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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of TVB-3664, a potent and selective fatty acid synthase

(FASN) inhibitor. Adherence to these procedures is critical for maintaining a safe research

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling TVB-3664, it is crucial to be familiar with its properties and the necessary

safety measures. This compound should be handled in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or aerosols. Personal protective equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Use chemical-impermeable gloves.

Body Protection: Wear a lab coat or other suitable protective clothing.

In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

water. Seek medical attention if irritation

develops.

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

TVB-3664 Storage and Stability
Proper storage is essential to maintain the integrity of TVB-3664 and prevent accidental

release.

Form Storage Temperature Duration

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent -80°C 6 Months

-20°C 1 Month

Step-by-Step Disposal Protocol
The proper disposal of TVB-3664 and its containers is critical to prevent environmental

contamination and ensure safety. As a research chemical with potential biological activity, it
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should be treated as hazardous waste.

Experimental Protocol for Disposal:

Waste Collection:

Collect all waste materials containing TVB-3664, including unused solid compound,

solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), in a designated

and clearly labeled hazardous waste container.

The container must be suitable for chemical waste, leak-proof, and have a secure lid.

Labeling:

Clearly label the waste container with "Hazardous Waste," the name of the chemical

("TVB-3664"), and any other identifiers required by your institution's environmental health

and safety (EHS) department.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, as per your institution's guidelines.

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for the pickup and proper disposal of the hazardous waste.

Do not dispose of TVB-3664 down the drain or in regular trash.

Accidental Release Measures:

In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation and remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so.
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Clean-up:

For solid spills, carefully sweep or scoop up the material, avoiding dust formation, and

place it in the designated hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it in the hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Reporting: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TVB-3664.
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TVB-3664 Disposal and Spill Response Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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